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Executive Summary
The insect olfactory system exhibits remarkable sensitivity and specificity, playing a crucial role

in behaviors essential for survival and reproduction. A key mediator of social behavior in many

insect species, particularly the model organism Drosophila melanogaster, is the volatile

pheromone cis-vaccenyl acetate (cVA). This guide provides a comprehensive technical

overview of the olfactory receptors and associated molecular machinery responsible for the

detection of cVA. We delve into the specific receptors, their differential roles in shaping

behavioral outputs, the intricate signaling pathway, and detailed experimental protocols for their

study. This document is intended to serve as a valuable resource for researchers in

neuroscience, entomology, and chemical ecology, as well as for professionals in drug

development targeting insect pest control.

Introduction to cis-Vaccenyl Acetate and its
Behavioral Significance
Cis-vaccenyl acetate ((Z)-11-octadecenyl acetate) is a male-specific lipid pheromone in

Drosophila melanogaster synthesized in the ejaculatory bulb and transferred to females during

mating.[1][2] This single molecule elicits a diverse and context-dependent array of behaviors in

both sexes, making it a fascinating subject for understanding the neural basis of behavior.

Aggregation: cVA acts as an aggregation pheromone, attracting both males and females to

food sources.[2]
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Courtship and Mating: In males, cVA is a crucial cue for sex recognition and modulating

courtship behavior. It acts as an anti-aphrodisiac, inhibiting males from courting other males

or recently mated females.[1][2][3] For females, cVA can act as an aphrodisiac, indicating the

presence of a potential mate.[4]

Aggression: cVA has been shown to promote male-male aggression, particularly at high

concentrations, suggesting a role in regulating population density.[5][6]

Learned Aversion: When paired with an unsuccessful courtship experience with a mated

female, males learn to associate cVA with rejection, leading to a generalized suppression of

courtship.[7]

The multifaceted roles of cVA are decoded by a specialized set of olfactory receptors and

downstream neural circuits, which are the primary focus of this guide.

The Molecular Machinery of cVA Detection
The perception of cVA is not mediated by a single receptor but by a multi-component system

involving odorant-binding proteins, olfactory receptors, and co-receptors located in specialized

sensory hairs called sensilla on the insect's antenna.

Olfactory Receptors: Or67d and Or65a
Two primary olfactory receptors (Ors) have been identified to respond to cVA in Drosophila:

Or67d: This receptor is expressed in the T1 class of trichoid sensilla, which house a single

olfactory sensory neuron (OSN).[1][8] Or67d is the primary receptor for detecting cVA and is

essential for mediating behaviors such as male-male courtship inhibition and female

receptivity.[3][8] Mutant males lacking Or67d exhibit increased courtship towards other

males.[4][8]

Or65a: This receptor is expressed in one of the three OSNs within the T3 type of trichoid

sensilla.[9] Or65a is typically activated by higher concentrations of cVA and is implicated in

learned aversion to mated females and the chronic suppression of aggression.[9][10][11]

Silencing Or65a-expressing neurons blocks the learned suppression of courtship.[7]

Accessory Proteins: LUSH and SNMP
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The function of these olfactory receptors is critically dependent on two accessory proteins:

LUSH (Odorant-binding protein 76a): LUSH is an odorant-binding protein (OBP) secreted

into the sensillum lymph that bathes the dendrites of the OSNs.[12] It is required for the

sensitive detection of cVA by Or67d.[12] It is believed that LUSH binds to cVA and undergoes

a conformational change, which then activates the Or67d receptor complex.[13]

SNMP (Sensory Neuron Membrane Protein): SNMP is a CD36-related transmembrane

protein located on the dendrites of OSNs.[1][3][8][9] It is essential for the electrophysiological

responses of Or67d-expressing neurons to cVA.[8] SNMP is thought to act in concert with

LUSH and the Or67d/Orco receptor complex to facilitate pheromone detection.[3]

Quantitative Data on cVA Perception
The following tables summarize the available quantitative data on the physiological and

behavioral responses to cVA.

Table 1: Electrophysiological Responses of Olfactory Sensory Neurons to cis-Vaccenyl
Acetate
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Receptor/N
euron

cVA
Concentrati
on

Response
(spikes/sec
or ΔF/F)

EC50
Experiment
al Method

Reference

Or67d (T1

sensilla)
1%

~150

spikes/sec

increase

Not explicitly

stated

Single-

Sensillum

Recording

Ha & Smith,

2006

Or67d (T1

sensilla)

Dose-

dependent

Dose-

dependent

increase in

spike

frequency

Not explicitly

stated

Single-

Sensillum

Recording

Kurtovic et

al., 2007[8]

Or67d ORNs

(DA1

glomerulus)

0-100 pg

Dose-

dependent

increase in

fluorescence

22.3 pg

in vivo

Calcium

Imaging

[14]

Or65a (T3

sensilla)

High

concentration

s

Increased

spike

frequency

Not explicitly

stated

Single-

Sensillum

Recording

van der Goes

van Naters &

Carlson,

2007

Or67d-null

mutant
Various No response -

Single-

Sensillum

Recording

Kurtovic et

al., 2007[8]

SNMP-null

mutant
Various

No response

to cVA,

increased

spontaneous

activity

-

Single-

Sensillum

Recording

Benton et al.,

2007[8]

Table 2: Behavioral Responses to cis-Vaccenyl Acetate in Drosophila melanogaster
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Behavior Sex
cVA
Concentrati
on/Dose

Quantitative
Effect

Experiment
al Assay

Reference

Courtship

Inhibition
Male 0.2 ng

Significant

suppression

of courtship

index

Double-

layered

chamber

assay

[15]

Courtship

Inhibition
Male 200 μg

Generalizatio

n of learned

courtship

suppression

Courtship

conditioning

assay

[7]

Aggression

Promotion
Male 500 μg

Significant

increase in

number of

lunges

Aggression

assay
[5]

Aggression

Promotion
Male

Dose-

dependent

(100 μg - 5

mg)

Dose-

dependent

increase in

aggression

Aggression

assay
[5]

Aggression

Suppression

(Chronic)

Male
Chronic

exposure

Reduced

aggression

Aggression

assay
[11]

Female

Receptivity
Female

Presence of

cVA

Reduced

latency to

copulation

Mating assay
Kurtovic et

al., 2007[4]

Attraction Female Not specified
Attraction to

cVA source

T-maze

assay

Lebreton et

al., 2014

Note: The binding affinity (Kd) of LUSH to cVA is not readily available in the reviewed literature.

Signaling Pathway and Experimental Workflows
cVA Signaling Pathway
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The detection of cVA initiates a signaling cascade within the olfactory sensory neuron, leading

to the generation of an action potential that is transmitted to the antennal lobe of the brain. The

following diagram illustrates the key steps in this process.
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Fly Preparation

Recording Setup

Odor Stimulation & Data Acquisition

Data Analysis

Immobilize Fly

Expose Antenna

Position on Microscope Stage

Insert Reference Electrode (e.g., in eye)

Insert Recording Electrode into Trichoid Sensillum

Establish Stable Baseline Recording

Deliver Air Puff (Control)

Deliver cVA Puff

Record Action Potentials

Spike Sorting and Counting

Calculate Spike Frequency (spikes/sec)

Generate Dose-Response Curve
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Experimental Setup

Behavioral Observation

Data Quantification

Prepare Courtship Chambers

Prepare Target Females (e.g., virgin or mated)

Apply Synthetic cVA or Control

Introduce Male and Female into Chamber

Record Behavior for a Defined Period (e.g., 10 min)

Score Courtship Behaviors (e.g., wing vibration, licking)

Calculate Courtship Index (CI)

Statistical Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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